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Compound of Interest

Compound Name: Niobium trifluoride

Cat. No.: B094012 Get Quote

Disclaimer: Detailed experimental data, particularly concerning reaction parameter optimization

for Niobium Trifluoride (NbF₃), is limited in publicly available scientific literature. Much of the

available information focuses on the more stable Niobium Pentafluoride (NbF₅) and the

precursor Niobium Tetrafluoride (NbF₄). This guide provides a summary of available information

and offers guidance on related compounds, which should be considered with scientific

discretion.

Frequently Asked Questions (FAQs)
Q1: What are the known properties of Niobium Trifluoride (NbF₃)?

Niobium Trifluoride is a blue crystalline solid.[1] The oxidation state of niobium in this

compound is +3.[1] Due to the scarcity of detailed research, extensive data on its reactivity,

melting point, and boiling point are not readily available.
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Property Value

Formula NbF₃[1]

Appearance Blue crystalline solid[1]

Formula Weight 149.902 g/mol [1]

Density 4200 kg m⁻³[1]

Niobium Content 61.98%[1]

Fluorine Content 38.02%[1]

Q2: How can I synthesize Niobium Trifluoride (NbF₃)?

A direct, well-documented synthesis for Niobium Trifluoride is not readily available in the

literature.[1] The primary method cited for its formation is through the thermal

disproportionation of Niobium Tetrafluoride (NbF₄) at 350 °C in a vacuum. This reaction also

produces Niobium Pentafluoride (NbF₅).[2]

Reaction: 2 NbF₄(s) → NbF₃(s) + NbF₅(g)[2]

Q3: What are the challenges in working with Niobium Trifluoride and its precursors?

Researchers may encounter several challenges when working with niobium fluorides, primarily

stemming from their reactivity and sensitivity.

Moisture Sensitivity: Niobium fluorides, particularly NbF₄ and NbF₅, are sensitive to moisture.

[2] NbF₄ absorbs water vapor and can convert to Niobium oxyfluoride (NbO₂F) in moist air.[2]

Toxicity and Corrosivity: Niobium fluorides are hazardous. Niobium Pentafluoride, for

instance, is corrosive and can cause severe skin burns and eye damage. It is also harmful if

swallowed or inhaled.

In-situ Generation: Given the lack of a direct synthesis for NbF₃, its generation via

disproportionation of NbF₄ requires careful control of temperature and vacuum conditions to

manage the volatile NbF₅ byproduct.
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Troubleshooting Guide
Synthesis of Niobium Tetrafluoride (NbF₄) - A Precursor
to NbF₃
Since NbF₃ is primarily obtained from NbF₄, understanding the synthesis of the tetrafluoride is

crucial. A common method is the reduction of Niobium Pentafluoride (NbF₅) with a reducing

agent like niobium powder at elevated temperatures.

Parameter Recommended Condition Troubleshooting

Reactants
Niobium Pentafluoride (NbF₅),

Niobium (Nb) powder

Ensure high purity of reactants

to avoid side reactions.

Temperature ~350 °C

Lower temperatures may lead

to incomplete reaction, while

significantly higher

temperatures could favor the

immediate disproportionation

of the NbF₄ product.

Atmosphere
Inert atmosphere (e.g., Argon)

or vacuum

The presence of oxygen or

moisture will lead to the

formation of niobium

oxyfluorides.

Disproportionation of Niobium Tetrafluoride (NbF₄) to
Niobium Trifluoride (NbF₃)
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Parameter Recommended Condition Troubleshooting

Starting Material Niobium Tetrafluoride (NbF₄)
Ensure the NbF₄ is pure and

dry.

Temperature 350 °C[2]

Temperatures below this may

result in a slow or incomplete

reaction. Higher temperatures

could lead to decomposition or

other side reactions.

Pressure Vacuum[2]

A vacuum is necessary to

remove the volatile NbF₅

byproduct, driving the

equilibrium towards the

formation of NbF₃.

Product Isolation

The non-volatile product will be

a mixture potentially containing

NbF₃.

Characterization (e.g., XRD) is

essential to confirm the

presence and purity of NbF₃.

Experimental Protocols
Synthesis of Niobium Pentafluoride (NbF₅)

Niobium Pentafluoride is a common starting material for the synthesis of lower niobium

fluorides. It can be prepared by the direct fluorination of niobium metal.[3]

Reaction: 2 Nb(s) + 5 F₂(g) → 2 NbF₅(s)[3]

Materials:

Niobium metal powder

Fluorine gas (handle with extreme caution)

Reaction vessel suitable for high temperatures and corrosive gases

Procedure:
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Place the niobium metal powder in the reaction vessel.

Carefully introduce fluorine gas into the vessel.

Heat the reaction vessel to initiate the reaction. The reaction is exothermic.

The resulting Niobium Pentafluoride can be purified by sublimation.

Caution: This reaction is highly exothermic and involves fluorine gas, which is extremely toxic

and corrosive. This should only be performed by experienced researchers in a specialized and

well-ventilated setup.
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Logical Workflow for Niobium Fluoride Synthesis

NbF5 Synthesis

NbF4 Synthesis (Precursor)

NbF3 Formation

Niobium Metal (Nb)

Niobium Pentafluoride (NbF5)

Fluorination

Fluorine Gas (F2)

Niobium Pentafluoride (NbF5)

Niobium Tetrafluoride (NbF4)

Reduction at ~350°C

Niobium Powder

Niobium Tetrafluoride (NbF4)

Niobium Trifluoride (NbF3)

Disproportionation at 350°C in vacuum

Niobium Pentafluoride (NbF5) byproduct

Click to download full resolution via product page

Caption: Logical workflow for the potential synthesis of Niobium Trifluoride.
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Key Safety Considerations for Handling Niobium Fluorides

Handling

Personal Protective Equipment (PPE)

Requires

Ventilation

Requires

Storage

Informs

Spill Management

Informs

gloves

Chemical-resistant gloves

goggles

Safety goggles/face shield

lab_coat

Lab coat

fume_hood

Work in a fume hood

inert

Inert atmosphere

dry

Dry environment

cool

Cool location

neutralize

Appropriate neutralization/cleanup kit
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Caption: Essential safety precautions for working with niobium fluorides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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